Cas no 38090-73-2 (N'-(2-Chloroacetyl)butanohydrazide)

• Product Name: N'-(2-Chloroacetyl)butanohydrazide
• CAS No: 38090-73-2
• MF: C₆H₁₁ClN₂O₂
• MW: 178.616740465164
• MDL: MFCD18911879
• CID: 4713690
• Update Time: 2025-05-23

N'-(2-Chloroacetyl)butanohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chloroacetyl)butanohydrazide
• N'-(2-Chloroacetyl)butyrohydrazide
• N'-(2-chloroacetyl)butanehydrazide
• ARONIS24813
• N-(2-chloroacetylamino)butanamide
• N-butyryl-N'-chloroacetyl-hydrazine
• STL256830
• FCH1210080
• BB0293576
• butanoic acid, 2-(2-chloroacetyl)hydrazide
• T4561
• ST45053546
• N'-(2-Chloroacetyl)butanohydrazide

• MDL： MFCD18911879
• Inchi： 1S/C6H11ClN2O2/c1-2-3-5(10)8-9-6(11)4-7/h2-4H2,1H3,(H,8,10)(H,9,11)
• InChI Key： BXONCAZWBHHWPI-UHFFFAOYSA-N
• SMILES： ClCC(NNC(CCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 383.4±25.0 °C at 760 mmHg
• Flash Point: 184.4±9.3 °C

N'-(2-Chloroacetyl)butanohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on N'-(2-Chloroacetyl)butanohydrazide

Comprehensive Overview of N'-(2-Chloroacetyl)butanohydrazide (CAS No. 38090-73-2): Properties, Applications, and Industry Insights

N'-(2-Chloroacetyl)butanohydrazide (CAS No. 38090-73-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, often referred to as 2-chloro-N'-(butanoyl)acetohydrazide in alternative nomenclature, features a chloroacetyl group bonded to a butanohydrazide backbone, making it a versatile intermediate in synthetic chemistry. Its CAS registry number 38090-73-2 ensures precise identification in global chemical databases, aligning with regulatory and safety standards.

In recent years, the demand for high-purity chemical intermediates like N'-(2-Chloroacetyl)butanohydrazide has surged, driven by advancements in drug discovery and crop protection technologies. Researchers frequently search for "synthesis methods for 38090-73-2" or "applications of chloroacetyl hydrazide derivatives," reflecting its relevance in developing novel biologically active molecules. The compound’s reactivity and selective functionalization capabilities make it invaluable for constructing heterocyclic scaffolds, a hotspot in modern medicinal chemistry.

From a structural perspective, N'-(2-Chloroacetyl)butanohydrazide exhibits a balanced polarity due to its amide and hydrazide functionalities, enabling solubility in both polar and semi-polar solvents. This property is critical for its use in multistep organic synthesis, where it serves as a precursor for antimicrobial agents or enzyme inhibitors. Industry professionals often inquire about "thermal stability of 38090-73-2" or "compatibility with Grignard reagents," underscoring its utility in complex reaction schemes.

Environmental and green chemistry trends have also influenced the discourse around this compound. With growing interest in "sustainable synthetic routes," CAS 38090-73-2 is being evaluated for atom-efficient transformations and catalytic applications. Its potential role in reducing waste generation aligns with the principles of circular economy in chemical manufacturing. Laboratories focusing on benign-by-design strategies frequently explore its biodegradation profile and eco-friendly derivatives.

Quality control and analytical characterization of N'-(2-Chloroacetyl)butanohydrazide are paramount for industrial adoption. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity, addressing common queries like "how to analyze 38090-73-2 impurities." Regulatory compliance, including REACH and GMP standards, further elevates its marketability for high-value applications.

In summary, N'-(2-Chloroacetyl)butanohydrazide (CAS No. 38090-73-2) represents a critical building block in contemporary chemical innovation. Its integration into drug development pipelines and agrochemical formulations highlights its cross-disciplinary importance, while its adaptability to green synthesis methods positions it as a compound of future relevance. As research continues to uncover new utilities, this molecule remains a focal point for academic and industrial chemists alike.